Cas no 1005293-73-1 (2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
• CAS No: 1005293-73-1
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 5506767
• Update Time: 2025-10-30

2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• Inchi： 1S/C24H23FN2O4S/c1-17-8-11-20(12-9-17)32(29,30)27-14-4-5-18-15-19(10-13-22(18)27)26-24(28)16-31-23-7-3-2-6-21(23)25/h2-3,6-13,15H,4-5,14,16H2,1H3,(H,26,28)
• InChI Key： FEEYJKQKZWDGFW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

Introduction to Compound with CAS No.1005293-73-1 and Product Name: 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

The compound with the CAS number 1005293-73-1 and the product name 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorophenyl group and a tetrahydroquinoline scaffold suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine atoms. The fluorophenyl moiety, in particular, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding interactions at the molecular level. This feature has been extensively explored in the design of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The incorporation of a fluorine atom at the para position of the phenyl ring often enhances the potency and selectivity of small molecule inhibitors by improving their interactions with target enzymes.

The core structure of this compound, featuring a tetrahydroquinoline scaffold, is another critical aspect that contributes to its pharmacological potential. Tetrahydroquinolines are a class of heterocyclic compounds that have been widely investigated for their biological activities. They exhibit a broad spectrum of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The tetrahydroquinoline ring system is known to provide a privileged scaffold for drug discovery due to its ability to adopt multiple conformations that can optimize interactions with biological targets.

Moreover, the presence of a methylbenzenesulfonyl group in the molecule adds another layer of complexity and functionality. Sulfonyl groups are well-documented for their role in enhancing binding affinity through hydrogen bonding and dipole-dipole interactions. They are frequently incorporated into drug molecules to improve pharmacokinetic properties such as solubility and bioavailability. The specific arrangement of these functional groups around the tetrahydroquinoline core likely contributes to the compound's unique pharmacological profile.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The compound in question exemplifies this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach has been successful in identifying lead compounds with high potential for further development into therapeutic agents. The combination of a fluorophenyl, a tetrahydroquinoline, and a methylbenzenesulfonyl group creates a multifaceted structure that may interact with multiple targets or exhibit allosteric modulation effects.

One particularly intriguing aspect of this compound is its potential application in oncology research. Tetrahydroquinoline derivatives have shown promise as inhibitors of various kinases involved in cancer progression. The specific substitution pattern on the tetrahydroquinoline ring may confer selectivity for certain kinases over others, making it an attractive candidate for further investigation as an anticancer agent. Additionally, the fluorophenyl group could enhance tumor uptake and retention, improving therapeutic efficacy.

In conclusion, the compound with CAS number 1005293-73-1 and product name 2-(2-fluorophenoxy)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide represents a promising candidate for further pharmaceutical development. Its unique structural features, including the presence of a fluorophenyl, a tetrahydroquinoline, and a methylbenzenesulfonyl group, suggest significant potential for therapeutic applications across multiple disease areas. Continued research into this compound could yield valuable insights into its mechanisms of action and lead to novel treatments for various conditions.